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Compound of Interest

Compound Name: N-Acetoacetylmorpholine

Cat. No.: B101864

N-Acetoacetylmorpholine: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Acetoacetylmorpholine, also known as 1-(morpholino)-1,3-butanedione, is a versatile
organic compound featuring a morpholine ring attached to an acetoacetyl group. This unique
structure imparts a range of chemical properties that make it a valuable building block in
organic synthesis, particularly in the preparation of heterocyclic compounds and other fine
chemicals. This technical guide provides an in-depth overview of the chemical properties,
structure, and synthesis of N-Acetoacetylmorpholine, along with a discussion of its
spectroscopic characteristics and potential biological significance based on related
compounds.

Chemical Properties and Structure

N-Acetoacetylmorpholine is a white to almost white crystalline powder.[1] Its fundamental
chemical and physical properties are summarized in the table below.
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Property Value Reference

CAS Number 16695-54-8 [1]

Molecular Formula CsH13NOs [1]

Molecular Weight 171.19 g/mol [1]

Appearance White to almost white 1]
powder/crystal

Melting Point 68-72 °C

Boiling Point 140 °C at 2 mmHg

Density 1.141 g/cm? (predicted)

pKa 13.66 + 0.20 (predicted) [1]

2-8°C, sealed in a dry
Storage _ [1]
environment

The structure of N-Acetoacetylmorpholine consists of a morpholine ring N-acylated with an
acetoacetyl group. The morpholine ring is a saturated heterocycle containing both an ether and
a secondary amine functionality (in its parent form). In N-Acetoacetylmorpholine, the nitrogen
atom is part of an amide linkage. The acetoacetyl group is a -dicarbonyl moiety, which exists
in tautomeric equilibrium between the keto and enol forms. This tautomerism is a key feature of
its reactivity.

Synthesis of N-Acetoacetylmorpholine

While a specific, detailed experimental protocol for the synthesis of N-Acetoacetylmorpholine
is not readily available in the reviewed literature, the most logical and established method for its
preparation is the reaction of morpholine with diketene.[2] Diketene serves as an efficient
acetoacetylating agent for amines and alcohols.

Proposed Experimental Protocol

Reaction: Morpholine + Diketene — N-Acetoacetylmorpholine

Materials:
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Morpholine

Diketene

An inert solvent (e.g., toluene, dichloromethane, or diethyl ether)
Ice bath

Stirring apparatus

Separatory funnel

Rotary evaporator

Recrystallization solvent (e.g., ethanol/water mixture)
Procedure:

In a fume hood, a solution of morpholine in an inert solvent is prepared in a round-bottom
flask equipped with a magnetic stirrer and cooled in an ice bath.

Diketene is added dropwise to the cooled, stirring solution of morpholine. The reaction is
exothermic and the temperature should be maintained below 10°C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for an additional 1-2 hours to ensure the reaction goes to completion.

The reaction mixture is then washed with a dilute acid solution (e.g., 1M HCI) to remove any
unreacted morpholine, followed by a wash with brine.

The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and
the solvent is removed under reduced pressure using a rotary evaporator.

The crude product is then purified by recrystallization from a suitable solvent system to yield
pure N-Acetoacetylmorpholine.

Logical Workflow for Synthesis and Purification:
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Synthesis
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in inert solvent
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(1-2 hours)

Work-up
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Wash with dilute HCI
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Wash with brine
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Solvent removal

Purification

Recrystallization

Pure N-Acetoacetylmorpholine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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